Cas no 118419-97-9 ((2E)-3-(5-chloropyridin-3-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(5-chloropyridin-3-yl)prop-2-enoic acid
• CAS No: 118419-97-9
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 2893993
• PubChem ID: 15616548
• Update Time: 2025-08-05

(2E)-3-(5-chloropyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-chloropyridin-3-yl)prop-2-enoic acid
• EN300-1457175
• 118419-97-9
• DTXSID901233980
• 2-Propenoic acid, 3-(5-chloro-3-pyridinyl)-, (E)-
• (2E)-3-(5-Chloropyridin-3-yl)prop-2-enoicacid
• SCHEMBL5883952
• SCHEMBL5883944

• Inchi： 1S/C8H6ClNO2/c9-7-3-6(4-10-5-7)1-2-8(11)12/h1-5H,(H,11,12)/b2-1+
• InChI Key： ISCOQSRIEWMNOT-OWOJBTEDSA-N
• SMILES： ClC1=CN=CC(/C=C/C(=O)O)=C1

Computed Properties

• Exact Mass: 183.0087061Da
• Monoisotopic Mass: 183.0087061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Additional information on (2E)-3-(5-chloropyridin-3-yl)prop-2-enoic acid

Introduction to (2E)-3-(5-chloropyridin-3-yl)prop-2-enoic Acid (CAS No. 118419-97-9)

(2E)-3-(5-chloropyridin-3-yl)prop-2-enoic acid, with the CAS number 118419-97-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and medicinal chemistry. The presence of both a prop-2-enone moiety and a chlorinated pyridine ring makes it a versatile intermediate for the development of novel therapeutic agents.

The compound's structure consists of a prop-2-enoic acid backbone, which is functionalized with a 5-chloropyridin-3-yl substituent. This arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse chemical modifications. The chloropyridine moiety, in particular, is known for its ability to interact with biological targets, making it a valuable component in the design of bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds derived from pyridine. The 5-chloropyridin-3-yl group in (2E)-3-(5-chloropyridin-3-yl)prop-2-enoic acid has been investigated for its potential role in modulating various biological pathways. Studies have shown that such derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making them promising candidates for the development of anti-inflammatory drugs.

Moreover, the prop-2-enoic acid moiety contributes to the compound's reactivity, allowing for further functionalization through various synthetic strategies. This flexibility has been exploited in the synthesis of more complex molecules, including those designed for targeted therapy. The compound's ability to serve as a building block for larger pharmacophores underscores its importance in medicinal chemistry.

The synthesis of (2E)-3-(5-chloropyridin-3-yl)prop-2-enoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework. These methods not only highlight the compound's synthetic utility but also demonstrate the advancements in modern organic chemistry.

Recent research has also focused on the computational modeling of this compound to predict its biological activity and interactions. Molecular docking studies have been conducted to identify potential binding sites on target proteins, providing insights into its mechanism of action. These computational approaches complement experimental investigations and have accelerated the discovery process in drug development.

The pharmacokinetic properties of (2E)-3-(5-chloropyridin-3-yl)prop-2-enoic acid are another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable data for further development.

In conclusion, (2E)-3-(5-chloropyridin-3-yl)prop-2-enoic acid (CAS No. 118419-97-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and medicinal innovation. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play an important role in the development of next-generation pharmaceuticals.